Respiratory Anti-inflammatory Therapy

Description

Respiratory anti-inflammatory therapy refers to medical interventions aimed at reducing inflammation within the respiratory tract. This approach is crucial for managing various respiratory conditions, including asthma, chronic obstructive pulmonary disease (COPD), and bronchitis, where inflammation contributes significantly to symptoms and disease progression. Treatments often involve corticosteroids, leukotriene modifiers, or other agents delivered via inhalation or systemic routes to alleviate swelling, mucus production, and airway hyperresponsiveness, thereby improving lung function and patient quality of life.